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Compound of Interest

Compound Name: GRI977143

Cat. No.: B1672144 Get Quote

GRI977143 Technical Support Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers using GRI977143, a selective non-lipid agonist for the lysophosphatidic

acid 2 (LPA₂) receptor.

Frequently Asked Questions (FAQs)
1. What is GRI977143 and what is its mechanism of action?

GRI977143 is a selective agonist for the lysophosphatidic acid 2 (LPA₂) receptor with an EC₅₀

of 3.3 μM.[1][2][3] It is a non-lipid compound that activates the LPA₂ receptor, which is a G

protein-coupled receptor (GPCR).[1][4] Activation of LPA₂ by GRI977143 stimulates various

downstream signaling pathways, including the activation of the ERK1/2 survival pathway.[1][2]

This can lead to anti-apoptotic effects by inhibiting the activation of caspases 3, 7, 8, and 9, as

well as reducing DNA fragmentation.[1][5]

2. What are the recommended storage and handling conditions for GRI977143?

Storage of solid compound: Store at +4°C.[1][3] For long-term storage, -20°C is also

recommended.

Storage of solutions: Solutions in DMSO can be stored at -20°C for up to 3 months or at

-80°C for up to 6 months.[6] It is advisable to aliquot the solution to avoid repeated freeze-
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thaw cycles.[6]

3. How should I dissolve GRI977143?

GRI977143 is soluble in DMSO up to 100 mM.[1][3] Sonication may be recommended to aid

dissolution.[5]

4. What are the known off-target effects of GRI977143?

GRI977143 is selective for the LPA₂ receptor and does not activate other LPA GPCRs at

concentrations up to 10 μM.[1][2][3] However, one study noted a potential non-specific off-

target effect at a high concentration of 100 µM in an in vitro degranulation assay.[7]

Experimental Protocols
In Vivo Ovalbumin-Induced Allergic Asthma Model in
BALB/c Mice
This protocol is based on a study investigating the effects of GRI977143 on allergic asthma.[8]

1. Sensitization:

On day 0 and day 14, intraperitoneally inject mice with 50 μg of ovalbumin (OVA) and 1 mg
of aluminum hydroxide.

2. Drug Administration:

Administer GRI977143 via intraperitoneal injection at a dose of 1 mg/kg.
For studying the effect on the challenge phase, administer GRI977143 30 minutes before
each OVA challenge.

3. Challenge:

On days 28, 29, and 30, challenge the mice with nebulized OVA.

4. Analysis:

On day 32, collect bronchoalveolar lavage fluid (BALF) for cell population analysis (e.g.,
eosinophils, lymphocytes) and cytokine measurements (e.g., IL-4, IL-13, IFN-γ).
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Lung tissues can be collected for histopathological examination.
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Issue Possible Cause Recommended Solution

No or low activity of

GRI977143 in an in vitro

assay.

Improper storage or handling:

The compound may have

degraded due to improper

storage or multiple freeze-thaw

cycles.

Ensure the compound and its

solutions are stored according

to the recommended

conditions. Prepare fresh

aliquots from a new stock.

Incorrect concentration: The

concentration of GRI977143

used may be too low to elicit a

response.

Perform a dose-response

experiment to determine the

optimal concentration for your

specific cell type and assay.

The reported EC₅₀ is 3.3 μM.

[1][2][3]

Low or no expression of LPA₂

receptor: The cell line used

may not express the LPA₂

receptor or may express it at

very low levels.

Verify the expression of the

LPA₂ receptor in your cell line

using techniques such as

qPCR or western blotting.

Consider using a cell line

known to express LPA₂ or a

recombinant system.

Inconsistent results between

experiments.

Variability in experimental

conditions: Minor variations in

cell density, incubation times,

or reagent concentrations can

lead to inconsistent results.

Standardize all experimental

parameters. Use a consistent

cell passage number and

ensure cells are healthy and in

the logarithmic growth phase.

Incomplete dissolution of

GRI977143: The compound

may not be fully dissolved,

leading to inaccurate

concentrations.

Ensure complete dissolution in

DMSO, using sonication if

necessary.[5] Visually inspect

the solution for any precipitate

before use.

Unexpected or off-target

effects observed.

High concentration of

GRI977143: High

concentrations may lead to

non-specific effects.[7]

Use the lowest effective

concentration determined from

a dose-response curve.

Include appropriate controls to

monitor for off-target effects.
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Contamination of reagents or

cell culture: Contamination can

interfere with the experimental

results.

Use sterile techniques and

regularly test cell cultures for

contamination. Ensure all

reagents are of high quality

and not expired.

Data Presentation
Table 1: Chemical and Physical Properties of GRI977143

Property Value Reference(s)

Molecular Weight 391.44 g/mol [1][2][5]

Formula C₂₂H₁₇NO₄S [1][2][5]

CAS Number 325850-81-5 [1][2][5]

Purity ≥98% [1][3]

Appearance White to off-white solid [2][6]

Solubility Soluble in DMSO to 100 mM [1][3]

Table 2: In Vivo Experimental Parameters for GRI977143 in a Mouse Asthma Model

Parameter Details Reference(s)

Animal Model BALB/c mice [8]

Disease Model
Ovalbumin (OVA)-induced

allergic asthma
[8]

Dosage 1 mg/kg [9]

Administration Route Intraperitoneal injection [9]

Timing of Administration
30 minutes before OVA

challenge
[9]
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Caption: Simplified signaling pathway of the LPA₂ receptor activated by GRI977143.
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Caption: General experimental workflow for in vitro studies using GRI977143.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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